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Compound of Interest

Compound Name: Methan-d2-ol

CAS No.: 28563-35-1

Cat. No.: B010887 Get Quote

Executive Safety Summary: The "Methanol Trap"
Do not treat Methan-d2-ol like Ethanol or Isopropanol. While chemically similar to standard

methanol (

), Methan-d2-ol (

or

) presents a dual-risk profile: biological toxicity and isotopic fragility.

The Biological Risk: Methanol is a deceptive poison. It is not the alcohol itself that kills, but

its metabolites.[1][2] Methanol is metabolized by alcohol dehydrogenase into Formaldehyde,

and subsequently into Formic Acid.[1][3][4] Formic acid inhibits mitochondrial cytochrome c

oxidase, causing histotoxic hypoxia, metabolic acidosis, and permanent optic nerve damage

(blindness).

The "Skin" Designation: OSHA and ACGIH assign Methanol a "Skin" notation.[5] It absorbs

through the epidermis rapidly. Because it is highly volatile, researchers often underestimate

the contact time required for absorption.

The Isotopic Risk: Methan-d2-ol is hygroscopic.[6] It aggressively absorbs atmospheric

moisture (
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). In NMR applications, this proton exchange ruins the solvent's isotopic purity, rendering
expensive experiments useless. Your PPE must protect the scientist from the solvent, and
the solvent from the scientist (moisture).

Risk Assessment & Hierarchy of Controls
Before donning PPE, implement these engineering controls to minimize exposure frequency.

Control Level Requirement for Methan-d2-ol

Primary Engineering

Chemical Fume Hood: Mandatory. Methanol

vapor density is 1.1 (heavier than air). Work 6

inches inside the sash.

Secondary Engineering

Inert Gas Shielding: Use a dry Nitrogen (

) or Argon stream inside the hood to prevent

moisture ingress during transfer.

Administrative

Designated Area: Mark the workspace. Avoid

using near strong oxidizers (e.g., Perchlorates,

Chromic acid).

The PPE Matrix: Evidence-Based Selection
Standard laboratory nitrile gloves provide insufficient protection against Methanol.

A. Hand Protection (The Critical Failure Point)
The Science: Methanol permeates standard disposable nitrile gloves in <1 to 6 minutes. By the

time you feel the "cooling" sensation, the solvent has likely reached your skin.
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Glove Material Breakthrough Time Recommendation

Disposable Nitrile (4 mil) < 6 mins

NOT RECOMMENDED for

direct handling/immersion. Use

only as an inner layer or for

incidental splash (change

immediately).

Butyl Rubber > 480 mins
PRIMARY CHOICE. Offers the

highest permeation resistance.

Viton / Neoprene > 240 mins

ACCEPTABLE. Good

alternative if Butyl is

unavailable.

Silver Shield (Laminate) > 480 mins

EXCELLENT. Best chemical

resistance but poor dexterity.

Use as a liner under nitrile if

necessary.

The Protocol:

Stock Transfer (High Volume): Wear Butyl Rubber gloves.

NMR Tube Prep (High Dexterity): Use the "Double-Glove" Technique:

Inner Layer: 4 mil Nitrile (protects product from skin moisture).

Outer Layer: Laminate (Silver Shield) OR change outer Nitrile gloves immediately upon

any contact.

B. Respiratory Protection
Warning: Methanol has poor "warning properties." The odor threshold (approx. 100-1500 ppm)

is often higher than the OSHA Permissible Exposure Limit (PEL) of 200 ppm. You cannot rely

on smell to detect hazardous concentrations.

Standard Cartridges: Organic Vapor (OV) cartridges have a very short service life for

Methanol (often minutes) because methanol migrates through activated carbon.
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Requirement: Work in a Fume Hood. If a respirator is absolutely required (e.g., spill cleanup

outside a hood), use a Supplied-Air Respirator (SAR) or SCBA. Do not rely on half-face

masks with OV cartridges.

C. Eye & Body Protection[5][7]
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for liquid

handling due to splash risk.

Body: Lab coat (100% cotton or Nomex; synthetic blends can melt if ignited). Closed-toe

shoes.

Visualization: Glove Selection Logic
Figure 1: Decision logic for selecting hand protection based on task duration and exposure risk.
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Operational Protocol: Handling & Transfer
Objective: Maintain safety while preventing

contamination.

Step 1: Preparation
Verify Fume Hood airflow (face velocity 80-100 fpm).

Clear the hood of unnecessary clutter to prevent turbulence.

Dry the Atmosphere: If possible, flush the syringe or vessel with dry Nitrogen.[6]

Don PPE: Put on safety goggles and appropriate gloves (see Section 3).

Step 2: The Transfer (Septum Method)
Preferred method to minimize atmospheric exposure.

Secure the Methan-d2-ol bottle with a clamp.

Insert a dry nitrogen line needle into the septum (pressure relief).

Use a gas-tight glass syringe with a long needle.

Insert the syringe needle, invert the bottle, and draw the required volume.

Crucial: If bubbles appear, do not expel them back into the bottle vigorously (introduces

moisture). Tap gently.

Withdraw needle and immediately inject into the target vessel (e.g., NMR tube).

Step 3: Post-Handling
Parafilm the Methan-d2-ol bottle immediately.

Store in a desiccator or dedicated flammables cabinet.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.benchchem.com/product/b010887?utm_src=pdf-body
https://www.benchchem.com/product/b010887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Check gloves for contamination.[7] If splashed, remove properly (glove-in-glove technique)

and wash hands.

Emergency Response & Waste Disposal
Spill Response Workflow
Figure 2: Immediate actions for Methan-d2-ol spills.
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Disposal Guidelines
Segregation: Do not pour down the drain. Methanol is toxic to aquatic life.[8]

Labeling: Label clearly as "Halogenated Organic Solvent" (if mixed with Chloroform-d) or

"Non-Halogenated Organic Solvent" (if pure Methan-d2-ol).

Deuterium Recovery: If your facility recycles deuterated solvents, segregate Methan-d2-ol
into a specific "Deuterated Waste" container. Otherwise, dispose of via standard organic

solvent streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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